1-(4-fluorobenzyl)-3-((4-isopropylphenyl)sulfonyl)-6-methoxyquinolin-4(1H)-one
Description
1-(4-fluorobenzyl)-3-((4-isopropylphenyl)sulfonyl)-6-methoxyquinolin-4(1H)-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine, particularly in the treatment of cancer. This compound is a quinoline derivative that has shown promising results in preclinical studies as a potential anticancer agent.
Scientific Research Applications
Asymmetric Synthesis
This compound can give rise to chiral intermediates, which have found wide application in asymmetric synthesis . Asymmetric synthesis is a method used in the field of organic chemistry to generate chiral molecules, which are key building blocks in the development of pharmaceuticals and fine chemicals .
Intermediate in the Synthesis of Aminophosphine
The compound was treated with triflic anhydride to yield a valuable intermediate in the future synthesis of aminophosphine . Aminophosphines are used in asymmetric catalysis, a process that is crucial in the production of enantiomerically pure compounds, which are important in pharmaceuticals .
NMR Analysis
The compound has been used in NMR (Nuclear Magnetic Resonance) analysis .
Antitumor Activity
Some compounds containing the 1-[(4-fluorophenyl)methyl]-6-methoxy-3-[4-(propan-2-yl)benzenesulfonyl]-1,4-dihydroquinolin-4-one group have shown good to excellent inhibitory activity against CDC25B, a protein phosphatase involved in cell cycle regulation . This suggests potential applications in the development of antitumor drugs .
Synthesis of Schiff Bases
The compound can be used in the synthesis of Schiff bases . Schiff bases are functional groups that contain a carbon-nitrogen double bond with the nitrogen atom connected to an aryl or alkyl group – but not hydrogen. They are versatile compounds used in organic synthesis and medicinal chemistry .
Fluorine-containing Drug Development
The presence of a fluorine atom in the compound may enhance its therapeutic activity, making it a potential candidate for the development of fluorine-containing drugs . Fluorine atoms can increase membrane permeability, change hydrophobic bonding, and provide stability against metabolic oxidation .
properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]-6-methoxy-3-(4-propan-2-ylphenyl)sulfonylquinolin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24FNO4S/c1-17(2)19-6-11-22(12-7-19)33(30,31)25-16-28(15-18-4-8-20(27)9-5-18)24-13-10-21(32-3)14-23(24)26(25)29/h4-14,16-17H,15H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GYERGUYTLVECNT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=C(C2=O)C=C(C=C3)OC)CC4=CC=C(C=C4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24FNO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-fluorobenzyl)-3-((4-isopropylphenyl)sulfonyl)-6-methoxyquinolin-4(1H)-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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